2-methyl-N-(1-morpholino-1-(thiophen-2-yl)propan-2-yl)benzamide
Description
2-methyl-N-(1-morpholino-1-(thiophen-2-yl)propan-2-yl)benzamide, also known as MPTP, is a synthetic compound that has been widely used in scientific research. This compound is a potent inhibitor of mitochondrial complex I, which makes it a useful tool for studying the role of this complex in cellular metabolism and disease.
Scientific Research Applications
Anti-Inflammatory Properties: Thiophene-based molecules, such as suprofen (which contains a 2-substituted thiophene framework), exhibit anti-inflammatory effects . Researchers explore modifications of this scaffold to enhance anti-inflammatory activity.
Voltage-Gated Sodium Channel Blockers: Articaine, another compound with a 2,3,4-trisubstituted thiophene structure, serves as a dental anesthetic and a voltage-gated sodium channel blocker in Europe . Investigating similar derivatives could lead to novel anesthetics or therapeutic agents.
Synthetic Methods and Heterocyclization
Various synthetic methods lead to thiophene derivatives. Notable approaches include the Gewald, Paal–Knorr, Fiesselmann, and Hinsberg reactions . These methods enable the creation of diverse structures for further exploration.
Metabolism and Derivatives
Understanding the metabolism of 2-methyl-N-(1-morpholino-1-(thiophen-2-yl)propan-2-yl)benzamide is crucial. It likely undergoes transformation into active metabolites, such as 4-hydroxymethiopropamine and thiophene S-oxides, followed by deamination .
properties
IUPAC Name |
2-methyl-N-(1-morpholin-4-yl-1-thiophen-2-ylpropan-2-yl)benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2O2S/c1-14-6-3-4-7-16(14)19(22)20-15(2)18(17-8-5-13-24-17)21-9-11-23-12-10-21/h3-8,13,15,18H,9-12H2,1-2H3,(H,20,22) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XWCMJCZHEFTUTJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)NC(C)C(C2=CC=CS2)N3CCOCC3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-methyl-N-(1-morpholino-1-(thiophen-2-yl)propan-2-yl)benzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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